![molecular formula C14H12N2O2S B2464904 N-((5-methylisoxazol-4-yl)methyl)benzo[b]thiophene-2-carboxamide CAS No. 2034245-56-0](/img/structure/B2464904.png)
N-((5-methylisoxazol-4-yl)methyl)benzo[b]thiophene-2-carboxamide
Overview
Description
N-((5-methylisoxazol-4-yl)methyl)benzo[b]thiophene-2-carboxamide, also known as MIBC, is a synthetic compound that has been extensively studied for its potential therapeutic applications. MIBC belongs to the class of compounds known as benzothiophenes, which have been shown to exhibit a variety of biological activities. In
Scientific Research Applications
Biological Activities of Oxazole Derivatives
Oxazole derivatives, including the compound , have received significant attention due to their diverse biological activities . They have been used as synthetic intermediates for the development of novel chemical entities in medicinal and pharmaceutical chemistry . Oxazole-based derivatives have been used against various diseases, showing their importance for the development as potential pharmaceutical agents .
Anticancer Applications
Isoxazole derivatives have shown promising results in anticancer research . The substitution of various groups on the isoxazole ring imparts different activity, making it a versatile tool in the development of new anticancer drugs .
Antibacterial Applications
Oxazole and isoxazole derivatives have shown significant antibacterial properties . These compounds have been used in the development of new antibacterial agents, contributing to the fight against antibiotic-resistant bacteria .
Antiviral Applications
Oxazole derivatives have also been used in the development of antiviral drugs . Their unique chemical structure allows them to interfere with viral replication processes, making them effective in treating various viral infections .
Anti-Inflammatory Applications
Isoxazole derivatives have been found to possess anti-inflammatory properties . They have been used in the development of drugs to treat conditions such as arthritis and other inflammatory diseases .
Antifungal Applications
Oxazole derivatives have demonstrated antifungal properties . They have been used in the development of antifungal agents, contributing to the treatment of various fungal infections .
Antidiabetic Applications
Oxazole derivatives have shown potential in the treatment of diabetes . They have been used in the development of antidiabetic agents, contributing to the management of blood glucose levels .
Antitubercular Applications
Oxazole derivatives have been used in the development of antitubercular agents . They have shown potential in the treatment of tuberculosis, a major global health concern .
Mechanism of Action
Target of Action
Oxazole derivatives have been known to exhibit a wide spectrum of biological activities . They have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry .
Mode of Action
It’s known that the substitution pattern in oxazole derivatives plays a pivotal role in delineating their biological activities . These activities can range from antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity to antioxidant .
Biochemical Pathways
Oxazole derivatives have been found to impact a variety of biological pathways due to their broad spectrum of biological activities .
Result of Action
Oxazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
N-[(5-methyl-1,2-oxazol-4-yl)methyl]-1-benzothiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O2S/c1-9-11(8-16-18-9)7-15-14(17)13-6-10-4-2-3-5-12(10)19-13/h2-6,8H,7H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYNLAQTZIWNZAP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)CNC(=O)C2=CC3=CC=CC=C3S2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-5-[(3-methylphenyl)methoxy]pyran-4-one](/img/structure/B2464826.png)
![3-{[7-(2-Furylmethyl)-5,6-dimethylpyrrolo[3,2-e]pyrimidin-4-yl]amino}propanoic acid](/img/structure/B2464827.png)
![N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-(trifluoromethyl)benzamide](/img/structure/B2464828.png)
![1,2-Dichloro-4-({3-[3-(trifluoromethyl)phenoxy]propyl}sulfanyl)benzene](/img/structure/B2464829.png)
![3-(4-methoxybenzyl)-1-(3-methylbenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione](/img/no-structure.png)
![N-[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methoxybenzamide](/img/structure/B2464844.png)